Cas no 1806179-83-8 (Ethyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806179-83-8
• MF: C₁₂H₁₄F₃NO₄
• MW: 293.239074230194
• CID: 4813352
• Update Time: 2025-11-06

Ethyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H14F3NO4/c1-4-19-10(17)5-8-7(2)11(20-12(13,14)15)9(18-3)6-16-8/h6H,4-5H2,1-3H3
• InChI Key： HCMKOUIMNHDGKF-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CN=C(CC(=O)OCC)C=1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Guide to Ethyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806179-83-8)

Ethyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806179-83-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique trifluoromethoxy group, which enhances its bioactivity and stability, making it a valuable intermediate in drug discovery and material science. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel therapeutics and sustainable agrochemicals.

The chemical structure of Ethyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetate includes a pyridine core substituted with methoxy, methyl, and trifluoromethoxy groups, along with an ethyl acetate side chain. This combination of functional groups contributes to its versatility in synthetic chemistry. The presence of the trifluoromethoxy group is particularly noteworthy, as it is known to improve metabolic stability and lipophilicity in bioactive molecules, a feature highly sought after in modern medicinal chemistry.

One of the key applications of Ethyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetate is in the development of small-molecule inhibitors targeting various enzymes and receptors. Its structural motifs are frequently explored in the design of kinase inhibitors, GPCR modulators, and other therapeutic agents. Additionally, this compound is used in the synthesis of advanced materials, such as liquid crystals and organic semiconductors, where its electronic properties can be finely tuned.

Recent trends in the pharmaceutical industry highlight a growing demand for fluorinated pyridine derivatives, driven by their enhanced pharmacokinetic profiles. Ethyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetate aligns with this trend, offering researchers a reliable building block for drug candidates. Its compatibility with cross-coupling reactions and other modern synthetic techniques further increases its utility in high-throughput screening and combinatorial chemistry.

From an environmental perspective, the agrochemical sector is exploring Ethyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetate as a potential intermediate for eco-friendly pesticides. The trifluoromethoxy group’s ability to resist degradation under field conditions makes it an attractive component in next-generation crop protection agents. This aligns with the global push toward sustainable agriculture and reduced environmental impact.

In the laboratory, handling Ethyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetate requires standard safety precautions, including the use of personal protective equipment (PPE) and proper ventilation. While it is not classified as a hazardous material, its reactivity under certain conditions necessitates careful storage and handling to ensure stability and longevity. Researchers should consult the material safety data sheet (MSDS) for detailed guidelines.

The market for pyridine-based compounds like Ethyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetate is expanding, with increasing investments in pharmaceutical and agrochemical R&D. Suppliers and manufacturers are scaling up production to meet the rising demand, particularly in regions with strong biotechnology and chemical industries. Pricing and availability can vary, so it is advisable to source this compound from reputable suppliers with certified quality control processes.

For researchers interested in the synthetic pathways of Ethyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetate, recent literature highlights several efficient methods, including palladium-catalyzed cross-coupling and nucleophilic aromatic substitution. These approaches offer high yields and selectivity, making them suitable for both academic and industrial applications. Keeping abreast of the latest publications in organic chemistry journals can provide valuable insights into optimizing these synthetic routes.

In conclusion, Ethyl 5-methoxy-3-methyl-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806179-83-8) is a multifaceted compound with broad applications in drug discovery, material science, and agrochemical development. Its unique structural features and compatibility with modern synthetic techniques make it a valuable asset for researchers and industry professionals alike. As the demand for fluorinated and heterocyclic compounds grows, this pyridine derivative is poised to play a pivotal role in advancing scientific and industrial innovation.